(E)-4-(azepan-1-ylsulfonyl)-N'-(3,4-dimethoxybenzylidene)benzohydrazide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C22H27N3O5S/c1-29-20-12-7-17(15-21(20)30-2)16-23-24-22(26)18-8-10-19(11-9-18)31(27,28)25-13-5-3-4-6-14-25/h7-12,15-16H,3-6,13-14H2,1-2H3,(H,24,26)/b23-16+
• InChI Key: IYTDUEGKLMWUTR-XQNSMLJCSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3)OC
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

(E)-4-(azepan-1-ylsulfonyl)-N'-(3,4-dimethoxybenzylidene)benzohydrazide, also known as ADH-1, is a small molecule inhibitor that has shown promising results in preclinical studies as an anti-cancer agent.

Scientific Research Applications

Novel Heterocyclic Compounds Synthesis

Research into nitrogen heterocycles and the rearrangement of N-methylisoindolo[1,2-b][3]benzazepinium to various ions provides a pathway for synthesizing alkaloid analogues of the isoquinoline series. This work demonstrates the versatility of similar compounds in synthesizing new heterocyclic compounds with potential biological activities (Barili et al., 1981).

Catalytic and Antibacterial Activities

Schiff base ligands and their metal complexes have been characterized for their catalytic, DNA binding, and antibacterial activities. These findings highlight the potential of similar compounds in catalysis and as antibacterial agents, with further implications for DNA interaction studies (El‐Gammal et al., 2021).

Antimicrobial and Antioxidant Agents

The synthesis of E-stilbene azomethines has shown significant antimicrobial activity against various bacterial and fungal strains, alongside potent antioxidant capabilities. This suggests the utility of structurally similar compounds in the development of new antimicrobial and antioxidant agents (Iqbal et al., 2018).